molecular formula C21H22N4O4 B2985816 N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide CAS No. 900873-37-2

N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

Cat. No.: B2985816
CAS No.: 900873-37-2
M. Wt: 394.431
InChI Key: NXRRQWDQOSUWPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the pyridopyrrolopyrimidine class, characterized by a fused heterocyclic core (pyrido[1,2-a]pyrrolo[2,3-d]pyrimidine) with substituents at positions 1, 2, and 7. The 1-position is substituted with a 3-methoxypropyl group, the 9-position with a methyl group, and the 2-carboxamide is linked to a furan-2-ylmethyl moiety. Its synthesis likely follows a two-step procedure:

Ester formation: Condensation of 2-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde derivatives with methyl glycinate esters under reflux in methanol and triethylamine .

Carboxamide formation: Hydrolysis of the ester to a carboxylic acid (using lithium hydroxide) followed by coupling with furfurylamine .

Properties

IUPAC Name

N-(furan-2-ylmethyl)-6-(3-methoxypropyl)-10-methyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N4O4/c1-14-6-3-8-25-18(14)23-19-16(21(25)27)12-17(24(19)9-5-10-28-2)20(26)22-13-15-7-4-11-29-15/h3-4,6-8,11-12H,5,9-10,13H2,1-2H3,(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NXRRQWDQOSUWPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3CCCOC)C(=O)NCC4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a complex heterocyclic molecule with potential biological activities. This article aims to summarize the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's structure can be broken down into several key components:

  • Furan moiety : A five-membered aromatic ring that contributes to the compound's reactivity.
  • Dihydropyrido-pyrrolo-pyrimidine core : This bicyclic structure is known for various biological activities.
  • Carboxamide group : Typically associated with enhanced solubility and bioavailability.
PropertyValue
Molecular FormulaC18H22N4O3
Molecular Weight342.39 g/mol
SolubilitySoluble in DMSO and DMF
Melting PointNot determined

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds with similar structures. For instance, derivatives of pyrido-pyrrolo-pyrimidines have demonstrated significant antibacterial and antifungal activities. While specific data on the compound is limited, structural analogs have shown promising results against various pathogens.

Case Study 1: Antimicrobial Evaluation

A study evaluating a series of pyrimidine derivatives reported:

  • MIC (Minimum Inhibitory Concentration) values ranging from 0.0040.004 to 0.03mg mL0.03\,\text{mg mL} against Gram-positive and Gram-negative bacteria.
  • The most effective compounds displayed activity exceeding that of standard antibiotics like ampicillin by up to 50-fold .

Antitumor Activity

The potential antitumor effects of similar compounds have been explored extensively. The presence of the pyrimidine core is often linked to inhibition of cancer cell proliferation.

Case Study 2: Antitumor Properties

Research on thiazolo-pyrimidine derivatives indicated:

  • Significant cytotoxicity against various cancer cell lines (e.g., SK-Hep-1, MDA-MB-231).
  • IC50 values suggesting moderate to strong inhibition of cell growth, particularly in breast and liver cancer cells .

The mechanisms through which these compounds exert their biological effects are varied:

  • Enzyme Inhibition : Many derivatives act as inhibitors of key enzymes involved in bacterial cell wall synthesis or cancer cell metabolism.
  • Reactive Oxygen Species (ROS) Scavenging : Some compounds have demonstrated the ability to neutralize ROS, thereby protecting cells from oxidative stress .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of these compounds. Modifications at specific positions on the pyrimidine or furan rings can enhance potency and selectivity.

Table 2: Structure-Activity Relationship Insights

ModificationEffect on Activity
Substituents on furanIncreased antimicrobial activity
Alkyl groups on pyrimidineEnhanced antitumor efficacy

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

Key analogs differ in the carboxamide substituent and minor core modifications. Selected examples include:

Compound Name & Substituents Molecular Formula Molar Mass (g/mol) Key Substituent Features Biological Activity (if reported)
Target Compound : N-(furan-2-ylmethyl)-... (this work) C23H23N4O4 431.46 Furan-2-ylmethyl (heteroaromatic) Not reported
N-(2,4-dimethoxyphenyl)-1-(3-methoxypropyl)-9-methyl-... (CAS 900262-41-1) C25H27N4O5 475.51 2,4-Dimethoxyphenyl (electron-rich aryl) Not reported
N-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-oxo-... (CAS 900887-75-4) C24H26N4O3 418.49 4-Isopropylphenyl (hydrophobic aryl) Not reported
N-(2-phenylethyl)-1-(3-methoxypropyl)-9-methyl-... (CAS 900870-38-4) C24H26N4O3 418.49 Phenylethyl (flexible alkyl-aryl) Not reported
N-[3-(1H-imidazol-1-yl)propyl]-1-benzyl-9-methyl-... (Ag85C inhibitor) C25H24N6O3 456.50 Imidazole-propyl (basic heterocyclic) MDR-TB inhibition (MIC: 20–50 mg/mL)
N-(3-methoxypropyl)-1,9-dimethyl-4-oxo-... (CAS 724738-93-6) C18H21N4O3 341.39 3-Methoxypropyl (alkyl) and 1,9-dimethyl core Not reported

Key Observations :

  • Substituent Effects on Solubility : The furan-2-ylmethyl group (target compound) may enhance solubility in polar solvents compared to hydrophobic aryl groups (e.g., 4-isopropylphenyl).
  • Biological Activity : The imidazole-propyl analog () shows anti-tubercular activity, suggesting that nitrogen-rich substituents improve target binding.
  • Molecular Weight : Variations in substituents lead to molar mass differences of up to ~134 g/mol, impacting pharmacokinetic properties.

Spectral and Analytical Data

  • NMR and HRMS : Confirmation of structures relies on 1H/13C NMR (e.g., furan protons at δ 6.2–7.4 ppm) and high-resolution mass spectrometry .
  • pKa Predictions : The target compound’s pKa is estimated at ~14.76, comparable to analogs like CAS 900870-38-4 (pKa ~14.76) , suggesting similar ionization behavior.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.